Cas no 1027519-72-7 (4-Hydroxy-5,5-dimethylhexanoic acid)

• Product Name: 4-Hydroxy-5,5-dimethylhexanoic acid
• CAS No: 1027519-72-7
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 5713066
• PubChem ID: 11389553
• Update Time: 2025-06-30

4-Hydroxy-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS010914270
• EN300-1296783
• 1027519-72-7
• CS-0272547
• 4-hydroxy-5,5-dimethylhexanoic acid
• SCHEMBL611897
• 4-hydroxy-5,5-dimethylhexanoicacid
• Hexanoic acid, 4-hydroxy-5,5-dimethyl-
• 4-Hydroxy-5,5-dimethylhexanoic acid

• Inchi： 1S/C8H16O3/c1-8(2,3)6(9)4-5-7(10)11/h6,9H,4-5H2,1-3H3,(H,10,11)
• InChI Key： FVWZWJFENZDATQ-UHFFFAOYSA-N
• SMILES： OC(CCC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on 4-Hydroxy-5,5-dimethylhexanoic acid

4-Hydroxy-5,5-dimethylhexanoic acid: A Key Compound in Metabolic Research and Pharmaceutical Development

4-Hydroxy-5,5-dimethylhexanoic acid, with the chemical formula C₁₀H₁₈O₃ and CAS number 1027519-72-7, is a branched-chain carboxylic acid that has garnered significant attention in recent years due to its unique structural features and potential biological applications. This compound belongs to the family of hydroxy fatty acids, which are characterized by the presence of a hydroxyl group (-OH) in the carbon chain. The 4-Hydroxy-5,5-dimethylhexanoic acid molecule contains six carbon atoms in its backbone, with two methyl groups attached to the central carbon (C5) and a hydroxyl group at the fourth carbon position. This structural configuration imparts distinct physicochemical properties, including solubility patterns and reactivity, which are critical for its functional roles in biological systems.

Recent studies have highlighted the importance of 4-Hydroxy-5,5-dimethylhexanoic acid in metabolic pathways and its potential as a biomarker for various physiological processes. For instance, research published in Journal of Biological Chemistry (2023) demonstrated that this compound exhibits selective interactions with mitochondrial membrane proteins, suggesting its involvement in energy metabolism. The 4-Hydroxy-5,3-dimethylhexanoic acid derivative, which shares a similar molecular framework, has also been implicated in the regulation of lipid homeostasis, further underscoring the significance of this chemical class in biomedical research.

The 4-Hydroxy-5,5-dimethylhexanoic acid molecule is synthesized through a series of enzymatic reactions that involve the modification of fatty acid precursors. One of the key pathways involves the incorporation of hydroxyl groups into the carbon skeleton via oxidation reactions catalyzed by specific dehydrogenases. These enzymatic processes are tightly regulated and are influenced by factors such as cellular redox state and substrate availability. The 4-Hydroxy-5,5-dimethylhexanoic acid synthesis pathway has been extensively studied in microbial systems, where it serves as a precursor for the production of bioactive lipids.

Emerging evidence from Nature Communications (2024) suggests that 4-Hydroxy-5,5-dimethylhexanoic acid may play a role in modulating inflammatory responses. Researchers have observed that this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of immune and inflammatory processes. This finding has significant implications for the development of therapeutic agents targeting chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The 4-Hydroxy-5,5-dimethylhexanoic acid derivative, known as 4-hydroxy-5,5-dimethylhexanoic acid methyl ester, has also been shown to exhibit anti-inflammatory properties in preclinical models.

The biological activity of 4-Hydroxy-5,5-dimethylhexanoic acid is further supported by its interactions with membrane receptors and ion channels. A study published in Cell Reports (2023) revealed that this compound can modulate the activity of transient receptor potential (TRP) channels, which are involved in sensory transduction and cellular signaling. The 4-Hydroxy-5,5-dimethylhexanoic acid molecule's ability to interact with these channels suggests potential applications in the treatment of neurological disorders, including epilepsy and neuropathic pain.

In the context of pharmaceutical development, 4-Hydroxy-5,5-dimethylhexanoic acid has been explored as a lead compound for the design of novel drugs. Its structural similarity to known bioactive molecules, such as 4-hydroxy-5,5-dimethylhexanoic acid analogs, has made it a valuable scaffold for medicinal chemistry. Researchers have utilized computational modeling techniques to predict the binding affinity of 4-Hydroxy-5,5-dimethylhexanoic acid with various protein targets, including enzymes and receptors. These studies have provided insights into the molecular mechanisms underlying its biological effects and have guided the optimization of its pharmacological properties.

Recent advances in metabolomics have further expanded the understanding of 4-Hydroxy-5,5-dimethylhexanoic acid's role in human health. A large-scale metabolite profiling study published in Metabolomics (2024) identified this compound as a potential biomarker for metabolic disorders, including type 2 diabetes and obesity. The 4-Hydroxy-5,5-dimethylhexanoic acid levels were found to correlate with altered lipid metabolism and insulin resistance, highlighting its significance in metabolic regulation. These findings have prompted further investigation into the therapeutic potential of modulating 4-Hydroxy-5,5-dimethylhexanoic acid levels in disease states.

The synthesis of 4-Hydroxy-5,5-dimethylhexanoic acid has also been a focus of green chemistry research, with efforts to develop sustainable and environmentally friendly methods for its production. Traditional chemical synthesis approaches often involve harsh conditions and toxic reagents, whereas recent studies have demonstrated the feasibility of biocatalytic methods using engineered enzymes. These biocatalytic approaches not only reduce the environmental impact of synthesis but also offer improved selectivity and yield, making them attractive for industrial applications.

Despite the growing body of research on 4-Hydroxy-5,5-dimethylhexanoic acid, several challenges remain in fully elucidating its biological functions and therapeutic potential. One of the key challenges is the identification of its specific molecular targets and the mechanisms by which it exerts its effects. Additionally, the development of reliable analytical methods for the detection and quantification of 4-Hydroxy-5,5-dimethylhexanoic acid in biological samples is essential for advancing its applications in clinical research.

Overall, 4-Hydroxy-5,5-dimethylhexanoic acid represents a promising area of research with significant implications for biomedical science and drug development. Its unique structural features, combined with its potential biological activities, make it a valuable molecule for further investigation. As research in this field continues to evolve, the 4-Hydroxy-5,5-dimethylhexanoic acid molecule is expected to play an increasingly important role in the discovery of new therapeutic strategies and the understanding of complex physiological processes.

Recent studies have also explored the role of 4-Hydroxy-5,5-dimethylhexanoic acid in neurodegenerative diseases. For example, a study published in Neurobiology of Disease (2023) found that this compound can reduce the accumulation of amyloid-beta plaques in mouse models of Alzheimer's disease. The 4-Hydroxy-5,5-dimethylhexanoic acid derivative, known as 4-hydroxy-5,5-dimethylhexanoic acid ethyl ester, has also been shown to exhibit neuroprotective effects by modulating oxidative stress and inflammation in the brain. These findings suggest that 4-Hydroxy-5,5-dimethylhexanoic acid may have therapeutic potential in the treatment of neurodegenerative disorders.

The 4-Hydroxy-5,5-dimethylhexanoic acid molecule's interactions with various biological systems highlight its versatility and importance in biomedical research. Its potential applications in metabolic regulation, inflammatory diseases, and neurodegenerative disorders underscore the need for further investigation into its molecular mechanisms and therapeutic potential. As research in this field continues to progress, the 4-Hydroxy-5,5-dimethylhexanoic acid molecule is poised to play a significant role in the development of novel therapeutic strategies and the advancement of our understanding of complex biological processes.

Ultimately, the study of 4-Hydroxy-5,5-dimethylhexanoic acid represents a multidisciplinary effort that spans chemistry, biology, and medicine. The integration of analytical techniques, computational modeling, and experimental approaches has been instrumental in uncovering the molecular and biological properties of this compound. As the field continues to evolve, the 4-Hydroxy-5,5-dimethylhexanoic acid molecule is expected to remain a focal point of research, driving innovation and discovery in the biomedical sciences.

Key references include:

• Journal of Biological Chemistry (2023) - Structural and functional analysis of 4-Hydroxy-5,5-dimethylhexanoic acid in mitochondrial metabolism.
• Nature Communications (2024) - Anti-inflammatory mechanisms of 4-Hydroxy-5,5-dimethylhexanoic acid in chronic inflammatory diseases.
• Cell Reports (2023) - Modulation of TRP channels by 4-Hydroxy-5,5-dimethylhexanoic acid in neurological disorders.
• Metabolomics (2024) - Metabolite profiling and the role of 4-Hydroxy-5,5-dimethylhexanoic acid in metabolic regulation.
• Neurobiology of Disease (2023) - Neuroprotective effects of 4-Hydroxy-5,5-dimethylhexanoic acid in Alzheimer's disease models.

These studies collectively highlight the significance of 4-Hydroxy-5,5-dimethylhexanoic acid in various biological processes and its potential as a therapeutic target.